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Compound of Interest

Compound Name: 3-Methyl-4-(phenethyloxy)aniline
CAS No.: 112056-23-2
Cat. No.: B3082276

Get Quote

Executive Technical Summary

Phenethyloxy anilines (e.g., 4-(2-phenylethoxy)aniline, CAS: 57181-84-7) represent a
specialized class of aromatic amines widely utilized as intermediates in the synthesis of
pharmaceutical agents, particularly in the development of tyrosine kinase inhibitors and GPCR
ligands.

While standard Safety Data Sheets (SDS) provide regulatory compliance data, this guide
addresses the mechanistic toxicology and operational safety protocols required for high-purity
research environments. The core hazard profile is driven by the aniline moiety, necessitating
rigorous controls against methemoglobinemia, skin sensitization, and aquatic toxicity.[1]

Physicochemical Profile & Reactivity

Understanding the structural properties is the first line of defense. The phenethyl ether tail adds
lipophilicity to the aniline core, potentially enhancing dermal absorption rates compared to
unsubstituted aniline.
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Table 1: Representative Physicochemical Data (4-

Phenethyloxyaniline)

Property Value | Characteristic Operational Implication
Unique identifier for inventory
CAS Number 57181-84-7 _
tracking.[2]
Precursor for stoichiometry
Molecular Formula C14H15NO )
calculations.
Molecular Weight 213.28 g/mol

Physical State

Solid (Crystalline/Powder)

Dust generation risk; requires

local exhaust ventilation (LEV).

Solubility

DMSO, Methanol, Chloroform

High solubility in organic
solvents increases skin

permeation risk.

pKa (Aniline N)

~4.0 - 5.0 (Estimated)

Weak base; forms salts with

strong acids (e.g., HCI).

LogP

~3.5 (Predicted)

High lipophilicity;

bioaccumulative potential.

Reactivity Matrix

e Incompatibility: Violent reaction with strong oxidizers (perchlorates, permanganates, fuming

nitric acid). Incompatible with acid anhydrides and acid chlorides (exothermic acylation).

 Stability: Stable under ambient conditions but sensitive to light and air (oxidation to quinone

imines/azo compounds). Store under inert gas (Argon/Nitrogen) if high purity is critical.

Toxicological Mechanisms (The "Why")

The safety protocols for phenethyloxy anilines are dictated by their metabolic activation. The

primary acute risk is Methemoglobinemia, a condition where heme iron is oxidized from ferrous

(
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) to ferric (
), rendering hemoglobin incapable of transporting oxygen.

Mechanism of Action: Aniline Metabolism

Upon ingestion or dermal absorption, the compound undergoes hepatic metabolism. The N-
hydroxylation pathway is the critical toxification step.
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Figure 1: Metabolic activation pathway leading to Methemoglobinemia. The lipophilic nature of
phenethyloxy derivatives facilitates rapid absorption.

Key Hazards

o Acute Toxicity (Oral/Dermal/Inhalation):
o Symptoms: Cyanosis (blue lips/fingernails), headache, dizziness, tachycardia.
o Latency: Symptoms may be delayed 2-4 hours after exposure.

e Skin Sensitization:
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o Repeated exposure can lead to allergic contact dermatitis. The phenethyl group does not
mitigate the sensitizing potential of the aniline amine.

o Carcinogenicity (Potential):

o While specific data for phenethyloxy derivatives may be limited, structural analogues
(anilines) are often categorized as Suspected Carcinogens (Category 2). Treat as a
potential mutagen.

Risk Management & Handling Protocols

Safety is not just compliance; it is a self-validating workflow. The following protocols are
designed to isolate the researcher from the hazard.

Engineering Controls

o Primary Containment: All weighing and transfer operations must be conducted within a
Chemical Fume Hood or Powder Containment Enclosure.

» Velocity: Face velocity must be maintained at 80—-100 fpm (0.4-0.5 m/s).

o Closed Systems: For synthesis >10g, use closed reactor systems to prevent vapor/dust
release.

Personal Protective Equipment (PPE) Selection

Standard latex gloves are insufficient for aromatic amines due to high permeation rates.
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PPE Category

Specification

Rationale

Hand Protection

Double Nitrile (min 0.11mm) or
Laminate (Silver Shield)

Anilines rapidly permeate
latex. Double gloving provides
a breakthrough time buffer
>480 min.

Respiratory

P95/P100 Particulate

Respirator (if outside hood)

Prevents inhalation of

crystalline dust.

Body Defense

Tyvek® Lab Coat (Closed

front)

Prevents contamination of
street clothes; disposable to

avoid laundering risks.

Eye Protection

Chemical Goggles

Tightly fitting goggles prevent
vapor absorption through the
mucous membranes of the

eye.

Operational Workflow: Synthesis & Handling
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Start: Handling Phenethyloxy Aniline
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Figure 2: Operational safety logic for handling aniline derivatives in a research setting.

Emergency Response Architecture

In the event of exposure, immediate action is critical to prevent systemic toxicity.

First Aid Protocols

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b3082276/docs?utm_src=pdf-body-img#technical-guide-safety-handling-architecture-for-phenethyloxy-anilines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3082276?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Inhalation: Remove to fresh air immediately.[3] If breathing is difficult, administer oxygen.[3]
Alert medical personnel to potential methemoglobinemia.

» Skin Contact:
o Drench: Immediately wash with soap and copious water for 15 minutes.[4]
o Solvent Warning: Do NOT use ethanol or DMSO to clean skin; this enhances absorption.
o Monitor: Watch for signs of cyanosis for 24 hours.

o Eye Contact: Rinse cautiously with water for 15 minutes.[5] Remove contact lenses.[6][7][8]

» Antidote (Medical Use Only): Methylene Blue is the specific antidote for severe
methemoglobinemia (administered intravenously under medical supervision).

Firefighting Measures
o Extinguishing Media: Water spray, Carbon Dioxide (
), Dry Chemical, or Alcohol-resistant foam.[9][10]
e Hazardous Combustion: Emits toxic fumes of Nitrogen Oxides (

) and Carbon Monoxide.[7]

o Firefighter PPE: Full bunker gear and Self-Contained Breathing Apparatus (SCBA) are
mandatory.

Environmental Fate & Disposal

Anilines are generally toxic to aquatic life with long-lasting effects (Category Acute 1 / Chronic
1).[6]

o Ecotoxicity: Highly toxic to daphnia and fish. Do not allow release into drains or
watercourses.[3]

e Disposal Protocol:
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o Collect all solid waste and contaminated wipes in a container labeled "Toxic Organic
Waste".

o Liquid waste (mother liquors) must be segregated from oxidizers.

o Dispose of via a licensed hazardous waste contractor (incineration is the preferred
method).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC432950050&productDescription=4-ETHYNYLANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/P0981_EU_6N.pdf
https://www.echemi.com/sds/gamma-123456-hexachlorocyclohexane-pid_Seven41492.html
https://www.chemicalbook.com/msds/cgp-55845.pdf
https://www.benchchem.com/product/b3082276/docs#technical-guide-safety-handling-architecture-for-phenethyloxy-anilines
https://www.benchchem.com/product/b3082276/docs#technical-guide-safety-handling-architecture-for-phenethyloxy-anilines
https://www.benchchem.com/product/b3082276/docs#technical-guide-safety-handling-architecture-for-phenethyloxy-anilines
https://www.benchchem.com/product/b3082276/docs#technical-guide-safety-handling-architecture-for-phenethyloxy-anilines
https://www.benchchem.com/product/b3082276?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3082276?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3082276?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

